(2S,3S,4S,5R)-5-Hydroxy-2,3,4-tris(phenylmethoxy)-5-[(phenylmethoxy)methyl]-cyclohexanone

• CAS RN: 306968-49-0
• Molecular Formula: C35H36O6
• Molecular Weight: 552.667
• IUPAC Name: (2S,3S,4S,5R)-5-hydroxy-2,3,4-tris(phenylmethoxy)-5-(phenylmethoxymethyl)cyclohexan-1-one
• InChI: InChI=1S/C35H36O6/c36-31-21-35(37,26-38-22-27-13-5-1-6-14-27)34(41-25-30-19-11-4-12-20-30)33(40-24-29-17-9-3-10-18-29)32(31)39-23-28-15-7-2-8-16-28/h1-20,32-34,37H,21-26H2/t32-,33-,34+,35-/m1/s1
• InChI Key: JWXHKWBUBUUEFP-NDLNHBFLSA-N
• SMILES: C1C(=O)C(C(C(C1(COCC2=CC=CC=C2)O)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5

Description

The compound is a cyclohexanone derivative with multiple phenylmethoxy groups and a hydroxy group. The (2S,3S,4S,5R) notation indicates the stereochemistry of the molecule, meaning the spatial arrangement of the atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions like methylation, where a methyl group is transferred to a molecule, or protodeboronation, a process used in organic synthesis.

Molecular Structure Analysis

The molecule likely has a cyclohexanone ring as its core structure, with phenylmethoxy groups and a hydroxy group attached. The stereochemistry is indicated by the (2S,3S,4S,5R) notation.

Chemical Reactions Analysis

Phenols, which this compound appears to contain, are known to undergo electrophilic aromatic substitution reactions. Additionally, compounds with sulfur or thiol groups can undergo various reactions, including the formation of disulfides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, compounds with similar structures to this one, like phenols, have certain characteristic properties, such as acidity.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, if it’s used as a reagent in a chemical reaction, its mechanism of action would be determined by the type of reaction.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to refer to safety data sheets or similar resources for information on handling, storage, and disposal.